N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide
Overview
Description
N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide (N-HEPTA) is a novel small molecule that has been identified as a potential therapeutic agent for a variety of diseases. N-HEPTA has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. N-HEPTA is a derivative of the naturally occurring compound pyridoxal, which is a cofactor of many enzymes involved in the metabolism of carbohydrates, amino acids, and lipids. N-HEPTA has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins.
Scientific Research Applications
N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide has been studied for its potential therapeutic applications in a variety of diseases. In preclinical studies, this compound has been shown to be a potent inhibitor of COX-2, which is responsible for the production of inflammatory mediators such as prostaglandins. This compound has also been found to have anti-cancer and anti-microbial properties. In addition, this compound has been studied for its potential to inhibit angiogenesis, which is the formation of new blood vessels, and to reduce inflammation in the brain.
Mechanism of Action
N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide has been found to inhibit the enzyme COX-2, which is responsible for the production of inflammatory mediators such as prostaglandins. This compound binds to the active site of COX-2 and prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins. This compound has also been found to inhibit the activity of angiogenic factors, which are involved in the formation of new blood vessels.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In preclinical studies, this compound has been found to reduce inflammation, inhibit angiogenesis, and have anti-cancer and anti-microbial properties. This compound has also been found to reduce the levels of inflammatory mediators such as prostaglandins. In addition, this compound has been found to reduce the levels of oxidative stress and reduce the levels of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide has been found to be a potent inhibitor of COX-2, which is responsible for the production of inflammatory mediators such as prostaglandins. The main advantage of using this compound in laboratory experiments is its ability to inhibit COX-2 activity, which can be used to study the effects of inflammation on various diseases. However, one limitation of using this compound in laboratory experiments is its potential to cause side effects, such as gastrointestinal disturbances, if used in high doses.
Future Directions
The potential therapeutic applications of N-(4-Hydroxy-5-((trimethylsilyl)ethynyl)-pyridin-3-YL)acetamide are still being explored. Future research should focus on developing more effective and targeted methods of delivering this compound to the targeted tissues. In addition, further research should focus on understanding the mechanism of action of this compound and its potential to inhibit angiogenesis. Furthermore, further research should focus on exploring the potential of this compound to reduce inflammation in the brain and to reduce oxidative stress. Finally, further research should focus on developing more effective formulations of this compound for clinical use.
Properties
IUPAC Name |
N-[4-oxo-5-(2-trimethylsilylethynyl)-1H-pyridin-3-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2Si/c1-9(15)14-11-8-13-7-10(12(11)16)5-6-17(2,3)4/h7-8H,1-4H3,(H,13,16)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIFGXFSIJSLBTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CNC=C(C1=O)C#C[Si](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70673568 |
Source
|
| Record name | N-{4-Oxo-5-[(trimethylsilyl)ethynyl]-1,4-dihydropyridin-3-yl}acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1203499-31-3 |
Source
|
| Record name | N-{4-Oxo-5-[(trimethylsilyl)ethynyl]-1,4-dihydropyridin-3-yl}acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
